2-(2-bromophenyl)-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)acetamide

• IUPAC Name: 2-(2-bromophenyl)-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C17H15BrN4O2/c18-14-7-3-1-5-12(14)11-16(23)19-9-10-22-17(24)13-6-2-4-8-15(13)20-21-22/h1-8H,9-11H2,(H,19,23)
• InChI Key: DCRPLYYMCZNWLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NCCN2C(=O)C3=CC=CC=C3N=N2)Br
• Molecular Formula: C17H15BrN4O2
• Molecular Weight: 387.2 g/mol

Description

The compound “2-(2-bromophenyl)-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)acetamide” is a chemical compound that likely contains a benzotriazine moiety. Benzotriazines are a class of organic compounds that contain a benzene ring fused to a triazine ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available in the search results, benzotriazine derivatives can generally be synthesized through various methods. These methods often involve the reaction of amines with cyanogen bromide or cyanuric chloride.

Scientific Research Applications

Synthesis and Structural Analysis

• Chemical Synthesis and Characterization : Research into the synthesis of quinazolinone derivatives, such as 6-bromoquinazolinones, has shown their importance due to pharmacological activities like anti-inflammatory, analgesic, and antibacterial effects. The process involves synthesis from bromo-benzoxazinone and ethyl glycinate, followed by characterization through analytical and spectral data (Ch. Rajveer et al., 2010) (Ch. Rajveer et al., 2010).

• Radiosynthesis : The study on radiosynthesis of herbicides and safeners demonstrates the creation of compounds with high specific activity for metabolism and mode of action studies, highlighting the importance of structural specificity in research applications (B. Latli & J. Casida, 1995) (B. Latli & J. Casida, 1995).

• Key Intermediates for Antibiotics : A practical approach to synthesizing key intermediates for β-lactam antibiotics showcases the significance of specific acetamide compounds in developing therapeutic agents (G. Cainelli et al., 1998) (G. Cainelli et al., 1998).

Potential Applications

• Insecticidal Applications : Innovative heterocycles incorporating a thiadiazole moiety have been synthesized for insecticidal assessment against the cotton leafworm, indicating the potential agricultural applications of similar acetamide compounds (A. Fadda et al., 2017) (A. Fadda et al., 2017).

• Anticancer Drug Synthesis : The synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its structure and molecular docking analysis as an anticancer drug underscores the pharmaceutical research importance of acetamide derivatives (Gopal Sharma et al., 2018) (Gopal Sharma et al., 2018).

Mechanism of Action

Target of Action

The primary targets of this compound are acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . These enzymes play a crucial role in the nervous system by breaking down acetylcholine, a neurotransmitter that is essential for transmitting signals in the nervous system.

Mode of Action

The compound interacts with its targets (AChE and BuChE) by inhibiting their activity . This inhibition prevents the breakdown of acetylcholine, leading to an increase in the concentration of this neurotransmitter in the nervous system.